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Introduction
Dehydrodidemnin B, also known as plitidepsin (trade name Aplidin®), is a marine-derived

cyclic depsipeptide with demonstrated antitumor and antiviral properties. Originally isolated

from the tunicate Aplidium albicans, its unique mechanism of action has prompted investigation

across various therapeutic areas, most notably in relapsed/refractory multiple myeloma and

COVID-19. This guide provides a meta-analysis of key clinical trial data for Dehydrodidemnin
B, offering a comparative perspective against alternative treatments and detailing the

experimental protocols of pivotal studies.

Mechanism of Action
Dehydrodidemnin B exerts its therapeutic effects primarily by targeting the eukaryotic

Elongation Factor 1A2 (eEF1A2), a protein that is overexpressed in various tumor cells and

plays a crucial role in protein synthesis. By binding to eEF1A2, Dehydrodidemnin B inhibits

the elongation step of protein translation, leading to cell cycle arrest and apoptosis

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b1235712#bc-rfq
https://www.benchchem.com/product/b1235712/docs?utm_src=pdf-body#dehydrodidemnin-b-plitidepsin-a-meta-analysis-of-clinical-trials-and-comparative-guide
https://www.benchchem.com/product/b1235712/docs?utm_src=pdf-body#dehydrodidemnin-b-plitidepsin-a-meta-analysis-of-clinical-trials-and-comparative-guide
https://www.benchchem.com/product/b1235712/docs?utm_src=pdf-body#dehydrodidemnin-b-plitidepsin-a-meta-analysis-of-clinical-trials-and-comparative-guide
https://www.benchchem.com/product/b1235712/docs?utm_src=pdf-body#dehydrodidemnin-b-plitidepsin-a-meta-analysis-of-clinical-trials-and-comparative-guide
https://www.benchchem.com/product/b1235712/docs?utm_src=pdf-body#dehydrodidemnin-b-plitidepsin-a-meta-analysis-of-clinical-trials-and-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(programmed cell death) in cancer cells. Furthermore, this inhibition of a key host-cell factor

has been shown to disrupt the replication of certain viruses, including SARS-CoV-2.

Below is a diagram illustrating the proposed signaling pathway of Dehydrodidemnin B.
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Caption: Proposed mechanism of action of Dehydrodidemnin B.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 14 Tech Support

https://www.benchchem.com/product/b1235712/docs?utm_src=pdf-body-img#dehydrodidemnin-b-plitidepsin-a-meta-analysis-of-clinical-trials-and-comparative-guide
https://www.benchchem.com/product/b1235712/docs?utm_src=pdf-body#dehydrodidemnin-b-plitidepsin-a-meta-analysis-of-clinical-trials-and-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clinical Trial Data: A Comparative Analysis
Dehydrodidemnin B has been most extensively studied in the context of relapsed/refractory

multiple myeloma and, more recently, for the treatment of moderate COVID-19. The following

tables summarize the key quantitative data from pivotal clinical trials and compare them with

alternative therapies.

Relapsed/Refractory Multiple Myeloma: The ADMYRE
Phase III Trial
The ADMYRE trial was a randomized, open-label, multicenter Phase III study that evaluated

the efficacy and safety of Dehydrodidemnin B in combination with dexamethasone versus

dexamethasone alone in patients with relapsed or refractory multiple myeloma who had

received at least three, but no more than six, prior therapeutic regimens.[1]

Table 1: Comparison of Dehydrodidemnin B (Plitidepsin) in the ADMYRE Trial with Other

Regimens for Relapsed/Refractory Multiple Myeloma
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Treatment

Regimen
Clinical Trial

Patient

Population

Progression-

Free

Survival

(PFS)

Overall

Survival

(OS)

Overall

Response

Rate (ORR)

Dehydrodide

mnin B +

Dexamethaso

ne

ADMYRE

Relapsed/refr

actory MM

(≥3 prior

lines)

3.8 months[2]
11.6

months[2][3]
13.8%[2]

Dexamethaso

ne alone
ADMYRE

Relapsed/refr

actory MM

(≥3 prior

lines)

1.9 months[2]

8.9 months

(ITT analysis)

[3]

Not Reported

Carfilzomib +

Dexamethaso

ne

ENDEAVOR

Relapsed/refr

actory MM (1-

3 prior lines)

18.7 months 47.6 months 77%

Lenalidomide

+

Dexamethaso

ne

ASPIRE

Relapsed/refr

actory MM (1-

3 prior lines)

17.6 months 35.8 months 81%

Daratumuma

b +

Pomalidomid

e +

Dexamethaso

ne

APOLLO

Relapsed/refr

actory MM

(≥1 prior line,

lenalidomide-

refractory)

12.4 months Not Reached 69%

Note: Data for comparator arms are from different clinical trials and are not direct head-to-head

comparisons with the ADMYRE trial. Patient populations and trial designs may vary.

COVID-19: The NEPTUNO Phase III and APLICOV-PC
Phase I/II Trials
Dehydrodidemnin B's antiviral potential was investigated in hospitalized patients with

moderate COVID-19. The APLICOV-PC study provided initial proof-of-concept, leading to the
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larger NEPTUNO trial.[4][5][6]

Table 2: Comparison of Dehydrodidemnin B (Plitidepsin) in COVID-19 Trials with Other

Antiviral Therapies
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Treatment

Regimen
Clinical Trial

Patient

Population

Primary

Endpoint
Key Outcomes

Dehydrodidemni

n B (1.5mg or

2.5mg) +

Dexamethasone

NEPTUNO

(Phase III)

Hospitalized

adults with

moderate

COVID-19

Time to

sustained

withdrawal of

supplemental

oxygen

Median time to

oxygen

withdrawal: 5

days (1.5mg) vs.

7 days (control).

[7]

Dehydrodidemni

n B (various

doses)

APLICOV-PC

(Phase I/II)

Hospitalized

adults with

COVID-19

Safety and

tolerability

Met primary

safety endpoint;

74% of patients

with moderate

disease

discharged within

the first week.[6]

Remdesivir
SIMPLE (Phase

III)

Hospitalized

patients with

moderate

COVID-19

Clinical status at

Day 11

5-day course

resulted in

significantly

greater clinical

improvement vs.

standard of care.

[8]

Nirmatrelvir/riton

avir (Paxlovid)
EPIC-HR

Non-hospitalized,

high-risk adults

with mild to

moderate

COVID-19

COVID-19-

related

hospitalization or

death by Day 28

89% reduction in

risk of

hospitalization or

death.
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Dexamethasone RECOVERY

Hospitalized

patients with

COVID-19

28-day mortality

Reduced

mortality in

patients

receiving

invasive

mechanical

ventilation or

oxygen.

Note: Data for comparator arms are from different clinical trials and are not direct head-to-head

comparisons with the NEPTUNO or APLICOV-PC trials. Patient populations and trial designs

may vary.

Experimental Protocols
A summary of the methodologies for the key clinical trials involving Dehydrodidemnin B is

provided below.

ADMYRE (NCT01102426) - Relapsed/Refractory Multiple
Myeloma

Study Design: A Phase III, randomized, open-label, multicenter clinical trial.[1]

Patient Population: Patients aged 18 years or older with relapsed/refractory multiple

myeloma who had received at least three, but no more than six, prior therapeutic regimens,

including a proteasome inhibitor and an immunomodulatory agent.[1]

Treatment Arms:

Arm A: Dehydrodidemnin B (5 mg/m²) administered as a 3-hour intravenous infusion on

days 1 and 15 of a 28-day cycle, in combination with dexamethasone (40 mg orally on

days 1, 8, 15, and 22).[9]

Arm B: Dexamethasone (40 mg orally on days 1, 8, 15, and 22 of a 28-day cycle).[9]

Primary Endpoint: Progression-Free Survival (PFS), defined as the time from randomization

to the first documentation of disease progression or death from any cause.[1]
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Secondary Endpoints: Overall Survival (OS), Overall Response Rate (ORR), Duration of

Response (DoR), and safety.[9]

NEPTUNO (NCT04784559) - Moderate COVID-19
Study Design: A Phase III, multicenter, randomized, open-label, controlled clinical trial.[7][10]

Patient Population: Hospitalized adult patients with a documented diagnosis of SARS-CoV-2

infection and requiring oxygen therapy.[7]

Treatment Arms:

Arm 1: Dehydrodidemnin B 1.5 mg/day for 3 days + standard of care (including

dexamethasone).[7]

Arm 2: Dehydrodidemnin B 2.5 mg/day for 3 days + standard of care (including

dexamethasone).[7]

Control Arm: Standard of care (including dexamethasone).[7]

Primary Endpoint: Time to sustained withdrawal of supplemental oxygen.[7]

Secondary Endpoints: Time to sustained hospital discharge, clinical status, duration of

oxygen support, percentage of patients requiring ICU admission, and safety.[7]

APLICOV-PC (NCT04382066) - COVID-19
Study Design: A Phase I/II, multicenter, open-label, dose-finding clinical trial.[4][11]

Patient Population: Hospitalized adult patients with a confirmed diagnosis of COVID-19.[11]

Treatment Arms: Three dose levels of Dehydrodidemnin B were evaluated: 1.5 mg/day, 2.0

mg/day, and 2.5 mg/day, administered for three consecutive days.[6][12]

Primary Endpoint: Safety and tolerability of Dehydrodidemnin B in this patient population.

[4]
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Secondary Endpoints: Preliminary efficacy, including changes in viral load and clinical

outcomes.[4]

Below is a diagram illustrating a generalized workflow for these clinical trials.
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Generalized Clinical Trial Workflow
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Caption: A simplified workflow for a randomized controlled trial.
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Conclusion
Dehydrodidemnin B has demonstrated a novel mechanism of action and clinical activity in

both oncology and infectious disease settings. In relapsed/refractory multiple myeloma, the

ADMYRE trial showed a modest but statistically significant improvement in progression-free

survival when combined with dexamethasone compared to dexamethasone alone. In the

context of moderate COVID-19, early and mid-stage clinical trials have suggested a favorable

safety profile and potential for clinical benefit, although the NEPTUNO trial was discontinued

early due to a drop in hospitalizations.

Further research is warranted to fully elucidate the therapeutic potential of Dehydrodidemnin
B. For multiple myeloma, future studies may explore its use in combination with other novel

agents or in different patient subpopulations. For its antiviral applications, the evolving

landscape of COVID-19 and the potential for other viral threats may provide new avenues for

investigation. This guide serves as a foundational resource for researchers and drug

development professionals to understand the current clinical evidence and future directions for

this promising marine-derived compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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